Cas no 2097915-25-6 (3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea)

• Product Name: 3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea
• CAS No: 2097915-25-6
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5469095
• Update Time: 2025-10-28

3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea
• 1-benzhydryl-3-(2,3-dihydro-1-benzofuran-3-ylmethyl)urea
• 3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea

• Inchi： 1S/C23H22N2O2/c26-23(24-15-19-16-27-21-14-8-7-13-20(19)21)25-22(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-14,19,22H,15-16H2,(H2,24,25,26)
• InChI Key： IGDWOORUXCRPOD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CNC(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 358.168127949 g/mol
• Monoisotopic Mass: 358.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.4
• Molecular Weight: 358.4

Additional information on 3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea

3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea: A Comprehensive Overview

3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea, also known by its CAS registry number CAS No. 2097915-25-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its benzofuran moiety and urea functional group, which contribute to its versatile chemical properties and potential applications.

The molecular structure of this compound is composed of a benzofuran ring system, which is partially saturated (as indicated by the "dihydro" prefix), and a urea group attached to a diphenylmethyl substituent. The benzofuran component is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The urea group, on the other hand, is a common functional group in pharmaceuticals and agrochemicals due to its hydrogen bonding capabilities and biological activity.

Recent studies have highlighted the potential of 3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role in inhibiting enzymes involved in cancer progression, demonstrating its potential as an anticancer agent. Additionally, the compound has shown promise in modulating cellular signaling pathways, which could lead to innovative treatments for neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, making the synthesis more scalable and cost-effective. Furthermore, advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

The physical properties of CAS No. 2097915-25-6 include a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic chemistry. Its stability under thermal and oxidative conditions has also been evaluated, revealing its suitability for long-term storage and use in demanding chemical environments.

From an applications perspective, this compound has found utility in both academic research and industrial settings. In academia, it serves as a valuable model compound for studying supramolecular chemistry and crystal engineering. In industry, it has been explored as an intermediate in the synthesis of advanced materials, including polymers and hybrid organic-inorganic frameworks.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments.

In conclusion, 3-[(2,3-Dihydro-1-benzofuran-3-yl)methyl]-1-(diphenylmethyl)urea stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with advancements in synthetic methods and computational tools, positions it as a key player in future innovations across multiple disciplines.